Cas no 298-45-3 ((+)-Bulbocapnine)

(+)-Bulbocapnine structure

Product Name:(+)-Bulbocapnine

CAS No:298-45-3

Molecular Formula:C₁₉H₁₉NO₄

Molecular Weight:325.35846

CID:262480

PubChem ID:12441

(+)-Bulbocapnine Properties

Names and Identifiers

- 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-12-ol,6,7,7a,8-tetrahydro-11-methoxy-7-methyl-, (7aS)-
- 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-12-ol,6,7,7a,8-tetrahydro-11-methoxy-7-methyl-,...
- Bulbocapnine
- 10-Methoxy-6-methyl-1,2-methylendioxy-aporphan-11-ol
- 4-Hydroxy-3-methoxy-5,6-methylenedioxy-aporphin
- Bulbokaprin
- (+)-Bulbocapnine
- (S)-(+)-Bulbocapnine
- (7aS)-6,7,7a,8-Tetrahydro-11-methoxy-7-methyl-5H-benzo[g]-1,3-benzodioxolo[6,5,4-de]quinolin-12-ol
- C09367
- EINECS 206-061-1
- CHEMBL157912
- BDBM50016018
- 298-45-3
- DTXSID20183940
- Buibocapnine hydrochloride
- UNII-O0TGI865QO
- NS00028785
- 6a-alpha-APORPHIN-11-OL, 10-METHOXY-1,2-(METHYLENEDIOXY)-
- PDSP2_000621
- 5H-Benzo(g)-1,3-benzodioxolo(6,5,4-de)quinolin-12-ol, 6,7,7a,8-tetrahydro-11-methoxy-7-methyl-, (S)-
- 11-Methoxy-7-methyl-6,7,7a,8-tetrahydro-5H-benzo[g][1,3]dioxolo[4'',5'':4,5]benzo[1,2,3-de]quinolin-12-ol (Bulbocapnine)
- O0TGI865QO
- d-Bulbocapnine
- NSC-785188
- (12S)-17-methoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaen-18-ol
- Bulbocapnin
- (S)-11-methoxy-7-methyl-6,7,7a,8-tetrahydro-5H-benzo[g][1,3]dioxolo[4'',5'':4,5]benzo[1,2,3-de]quinolin-12-ol
- SCHEMBL678694
- Q1003526
- (S)-BULBOCAPNINE
- CHEBI:3211
- (7aS)-11-methoxy-7-methyl-6,7,7a,8-tetrahydro-5H-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinolin-12-ol
- NSC785188
- BULBOCAPNINE [MI]
- AKOS000276822
- +Expand
- InChIKey： LODGIKWNLDQZBM-LBPRGKRZSA-N
- Inchi： InChI=1S/C19H19NO4/c1-20-6-5-11-8-14-19(24-9-23-14)17-15(11)12(20)7-10-3-4-13(22-2)18(21)16(10)17/h3-4,8,12,21H,5-7,9H2,1-2H3/t12-/m0/s1
- SMILES： COC1C=CC2=C(C3C4OCOC=4C=C4C=3[C@H](C2)N(CC4)C)C=1O

Computed Properties

Exact Mass: 325.13100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 325.13140809g/mol
Heavy Atom Count: 24
Complexity: 488
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 51.2Å²

Experimental Properties

LogP: 2.81950
PSA: 51.16000
Refractive Index: 1.5000 (estimate)
Boiling Point: 463.55°C (rough estimate)
Melting Point: 199-200 ºC
Density: 1.342

(+)-Bulbocapnine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	B215015-1mg	(+)-Bulbocapnine	298-45-3		1mg	$ 310.00	2022-06-07

(+)-Bulbocapnine Related Literature

1. CCCCIV.—Experiments on the synthesis of phenolic aporphines. Part III. 3-Hydroxy-4 : 5 : 6-trimethoxyaporphine

John Masson Gulland,Katherine Isobel Ross,Norman Bryce Smellie J. Chem. Soc. 1931 2885
2. CCCLXVII.—The absorption spectra of phenanthripyridine alkaloids

André Girardet J. Chem. Soc. 1931 2630
3. Biologically active isoquinoline alkaloids with drug-like properties from the genus Corydalis

M. Iranshahy,R. J. Quinn,M. Iranshahi RSC Adv. 2014 4 15900
4. LXV.—On the relation between the absorption spectra and the chemical structure of corydaline, berberine, and other alkaloids

James J. Dobbie,Alexander Lauder J. Chem. Soc. Trans. 1903 83 605
5. III.—The alkalo?ds of Corydalis cava—corybulbine

James J. Dobbie,Alexander Lauder J. Chem. Soc. Trans. 1895 67 25
6. β-Phenylethylamines and the isoquinoline alkaloids

Kenneth W. Bentley Nat. Prod. Rep. 2006 23 444
7. CXLIII.—Synthetical experiments on the aporphine group. Part II. A synthesis of bulbocapnine methyl ether

John Masson Gulland,Robert Downs Haworth J. Chem. Soc. 1928 1132
8. Biologically active isoquinoline alkaloids with drug-like properties from the genus Corydalis

M. Iranshahy,R. J. Quinn,M. Iranshahi RSC Adv. 2014 4 15900
9. Steric effects in the mass spectra of aporphine alkaloids

A. H. Jackson,J. A. Martin J. Chem. Soc. C 1966 2181
10. Organic chemistry

J. Chem. Soc. Abstr. 1911 100 i937
11. 921. Nuclear magnetic resonance study of aporphine alkaloids

W. H. Baarschers,R. R. Arndt,K. Pachler,J. A. Weisbach,B. Douglas J. Chem. Soc. 1964 4778

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